![molecular formula C11H19N3O B7577694 1-[[(5-methyl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentan-1-ol](/img/structure/B7577694.png)
1-[[(5-methyl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[[(5-methyl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentan-1-ol is a chemical compound that has gained significant attention in the field of scientific research due to its potential application in various fields. The compound is also known as JNJ-31020028 and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.
Mechanism of Action
1-[[(5-methyl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentan-1-ol acts as a selective inhibitor of the sodium-calcium exchanger (NCX) in cells. NCX is a membrane protein that plays a crucial role in the regulation of intracellular calcium concentration. The inhibition of NCX by the compound results in the reduction of intracellular calcium concentration, which has been linked to the therapeutic effects of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. The compound has been shown to have a positive inotropic effect on cardiac cells, which results in an increase in the contractility of the heart. It has also been shown to have a vasodilatory effect on blood vessels, which results in the reduction of blood pressure. In addition, the compound has been shown to have a neuroprotective effect on neurons, which makes it a potential therapeutic agent for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
1-[[(5-methyl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentan-1-ol has several advantages for lab experiments. The compound is stable and can be easily synthesized in large quantities. It is also highly selective for NCX and does not interact with other membrane proteins. However, the compound has some limitations for lab experiments. It has poor solubility in water, which makes it difficult to administer in vivo. It also has a short half-life, which requires frequent dosing.
Future Directions
There are several future directions for the study of 1-[[(5-methyl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentan-1-ol. One potential direction is the optimization of the compound's pharmacokinetics to improve its bioavailability and half-life. Another direction is the development of new analogs of the compound with improved selectivity and potency. The compound's potential use in the treatment of cancer is also an area of future research. Overall, the study of this compound has significant potential for the development of new therapeutic agents in various fields of medicine.
Synthesis Methods
The synthesis of 1-[[(5-methyl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentan-1-ol involves the reaction of 5-methyl-1H-pyrazole-4-carbaldehyde with N-(tert-butoxycarbonyl)cyclopent-1-amine in the presence of a base. The reaction results in the formation of an intermediate, which is further reacted with formaldehyde and hydrogen gas to produce the final product.
Scientific Research Applications
1-[[(5-methyl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentan-1-ol has found its application in various scientific research fields, including neuroscience, cardiology, and oncology. The compound has been studied for its potential use as a therapeutic agent in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. It has also been studied for its potential use in the treatment of cardiovascular diseases, such as hypertension and heart failure. In oncology, the compound has been studied for its potential use in the treatment of various types of cancer.
properties
IUPAC Name |
1-[[(5-methyl-1H-pyrazol-4-yl)methylamino]methyl]cyclopentan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N3O/c1-9-10(7-13-14-9)6-12-8-11(15)4-2-3-5-11/h7,12,15H,2-6,8H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICVJJUZNQCHMLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1)CNCC2(CCCC2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.